4-(trifluoromethyl)pyridazin-3(2H)-one
Overview
Description
4-(Trifluoromethyl)pyridazin-3(2H)-one, also known as 4-TFMP, is a heterocyclic organic compound with a wide range of applications in the scientific and medical fields. It is a colorless, crystalline solid with a molecular weight of 199.09 g/mol and a melting point of 150°C. 4-TFMP has been extensively studied for its unique properties, which make it an attractive and versatile compound for use in a variety of research applications.
Scientific Research Applications
- Application : Researchers have explored pyrido[2,3-b]pyrazine-based derivatives, including 4-(trifluoromethyl)pyridazin-3(2H)-one, as fluorescent cores in OLEDs. These materials exhibit high photoluminescence quantum efficiency (PLQY) and cover a wide range of emissions from blue to red. By fine-tuning the band gap, they achieve multicolor emissions. For instance, OLEDs based on these derivatives show yellow and orange emissions with impressive external quantum efficiencies (EQEs) of up to 20.0% and 15.4%, respectively .
- Application : 4-(Trifluoromethyl)pyridazin-3(2H)-one derivatives have been investigated for their potential as positive inotropes (enhancing heart contractility), antihypertensives (lowering blood pressure), and platelet aggregation inhibitors (preventing blood clot formation). These applications highlight their therapeutic relevance .
- Application : Researchers have developed efficient synthetic methods to access trisubstituted pyridazines using 4-(trifluoromethyl)pyridazin-3(2H)-one as a precursor. The TBAI/K2S2O8-promoted [4 + 2] annulation of ketene N,S-acetals and N-tosylhydrazones provides a diverse range of trisubstituted pyridazines with good yields and functional group tolerance .
Organic Light-Emitting Diodes (OLEDs)
Medicinal Chemistry
Synthetic Chemistry
properties
IUPAC Name |
5-(trifluoromethyl)-1H-pyridazin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3F3N2O/c6-5(7,8)3-1-2-9-10-4(3)11/h1-2H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAKAYTVRYJYKGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=O)NN=C1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(trifluoromethyl)pyridazin-3(2H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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